N-(2-fluorophenyl)-2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
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Description
N-(2-fluorophenyl)-2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H14FN3OS2 and its molecular weight is 359.44. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
Synthesis and Anticancer Screening of Imidazothiadiazole Analogs : A study focused on the synthesis of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds and their cytotoxic activities against various cancer cell lines. Some derivatives showed significant cytotoxic results against breast cancer, highlighting the potential therapeutic applications of these compounds in cancer treatment (Sraa Abu-Melha, 2021).
Neuroprotective and Anticancer Activities
2-Amino-1,3,4-thiadiazole Based Compounds : Research on 2-(4-fluorophenylamino)-5-(2,4-dihydroxyphenyl)-1,3,4-thiadiazole (FABT) demonstrated promising anticancer activity against several cancer types, including nervous system and peripheral cancers, while also showing neuroprotective activity in neuronal cultures. This highlights the compound's dual therapeutic potential in both oncology and neurology (W. Rzeski, J. Matysiak, & M. Kandefer-Szerszeń, 2007).
Antimicrobial Applications
Synthesis and Antimicrobial Activity of Sulfide and Sulfone Derivatives : A study on the synthesis of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine/acetamide derivatives and their antimicrobial activity against various bacteria and fungi underscores the potential use of such compounds in developing new antimicrobial agents (N. Badiger et al., 2013).
Chemical Properties and Synthesis
Optoelectronic Properties of Thiazole-Based Polythiophenes : Research into thiazole-containing monomers and their conducting polymers emphasizes the chemical versatility and potential application of thiazole compounds in materials science, particularly in the development of optoelectronic devices (P. Camurlu & N. Guven, 2015).
Properties
IUPAC Name |
N-(2-fluorophenyl)-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN3OS2/c1-11-6-8-12(9-7-11)16-20-17(24-21-16)23-10-15(22)19-14-5-3-2-4-13(14)18/h2-9H,10H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNJWOVVZVZSGDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NSC(=N2)SCC(=O)NC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.